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GdNi₃ vs. LaNi₅ for Hydrogen Storage: A
Comparative Analysis
A comprehensive comparison of the hydrogen storage properties of GdNi₃ and LaNi₅ remains

challenging due to a significant lack of available experimental data for GdNi₃. While LaNi₅ has

been extensively studied and is a well-established benchmark material for reversible hydrogen

storage, GdNi₃ has received considerably less attention in the scientific literature. This guide

provides a detailed analysis of the known hydrogen storage characteristics of LaNi₅, supported

by experimental data, and outlines the necessary parameters that would be required for a

thorough comparison with GdNi₃.

Executive Summary
LaNi₅ is a classic example of an AB₅-type intermetallic alloy that reversibly absorbs and

desorbs significant amounts of hydrogen at near-ambient temperatures and pressures.[1] It is

known for its good kinetics, high volumetric hydrogen density, and decent cycle stability.[1] In

contrast, a thorough experimental investigation into the hydrogen storage capabilities of GdNi₃

is not readily available in published literature. While theoretical studies and research on related

gadolinium-containing alloys exist, they do not provide the concrete experimental data

necessary for a direct performance comparison.

This guide will focus on the well-documented properties of LaNi₅, presenting key performance

metrics in structured tables and detailing the experimental protocols used for their
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characterization. This will serve as a benchmark for any future experimental work on GdNi₃ and

other novel hydrogen storage materials.

LaNi₅: A Benchmark for Reversible Hydrogen
Storage
LaNi₅ crystallizes in the hexagonal CaCu₅-type structure and reacts with hydrogen to form the

hydride LaNi₅H₆. This reaction is reversible and occurs at convenient temperature and

pressure conditions, making it a material of significant interest for hydrogen storage

applications.[1]

Data Presentation: Hydrogen Storage Properties of
LaNi₅
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Property Value Conditions Reference

Gravimetric Hydrogen

Capacity
~1.4 wt.% Below 1 MPa at 303 K [2]

Up to 2.07 wt.% At 6 GPa [2]

Volumetric Hydrogen

Capacity
~115 kg H₂/m³ [1]

Absorption Plateau

Pressure
~0.3 MPa At 303 K [2]

Desorption Plateau

Pressure
~0.2 MPa At 303 K [2]

Enthalpy of Hydride

Formation (ΔH)
-31 kJ/mol H₂

Entropy of Hydride

Formation (ΔS)
-108 J/(mol K) H₂

Cycle Stability

~98% capacity

retention after 100

cycles

316 K, 800 kPa

absorption, 2 kPa

desorption

[3]

92% capacity

retention after 1000

cycles

[3]

35% capacity

degradation after

2000 cycles

[4]

Experimental Protocols for LaNi₅ Characterization
A comprehensive understanding of the hydrogen storage properties of a material like LaNi₅ is

achieved through a series of standardized experimental procedures.

1. Pressure-Composition-Temperature (PCT) Analysis:
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This is a fundamental technique used to determine the thermodynamic properties of hydrogen

absorption and desorption.[5]

Apparatus: A Sieverts-type apparatus is commonly used.[6] This instrument measures the

amount of hydrogen absorbed or desorbed by a sample by monitoring pressure changes in a

calibrated volume.[6]

Procedure:

A known mass of the LaNi₅ sample is placed in a reactor of known volume.

The sample is activated, typically by heating under vacuum to remove any surface

contaminants.[1]

The reactor is brought to a constant temperature.

Hydrogen gas is introduced into the system in small, controlled increments.

After each increment, the system is allowed to reach equilibrium, and the final pressure is

recorded.

The amount of hydrogen absorbed is calculated based on the pressure drop.

This process is repeated to construct an absorption isotherm.

For desorption, the pressure is incrementally decreased, and the amount of desorbed

hydrogen is measured.

Data Obtained: PCT curves (pressure vs. hydrogen concentration at constant temperature),

plateau pressures for absorption and desorption, hysteresis, and reversible hydrogen

storage capacity.

2. Kinetic Measurements:

Kinetic studies determine the rates of hydrogen absorption and desorption.

Apparatus: A Sieverts-type apparatus or a thermogravimetric analyzer (TGA) can be used.
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Procedure (Volumetric Method):

The activated sample is held at a constant temperature under vacuum.

A specific pressure of hydrogen is rapidly introduced to the sample chamber.

The pressure change over time is recorded as the sample absorbs hydrogen.

The rate of absorption is calculated from the rate of pressure change.

Data Obtained: Absorption/desorption rates as a function of time, temperature, and pressure.

3. Cycle Stability Testing:

This experiment evaluates the material's ability to maintain its hydrogen storage capacity over

multiple absorption and desorption cycles.

Apparatus: An automated Sieverts-type apparatus is typically used.

Procedure:

The material is subjected to repeated cycles of hydrogen absorption (at a set pressure and

temperature) and desorption (by reducing the pressure or increasing the temperature).

The hydrogen storage capacity is measured at regular intervals (e.g., every 10 or 100

cycles).

Data Obtained: A plot of hydrogen storage capacity versus the number of cycles, which

indicates the material's durability.[3]

4. Structural Analysis (X-ray Diffraction - XRD):

XRD is used to determine the crystal structure of the material before and after hydrogenation

and to identify any phase changes or degradation products.

Apparatus: An X-ray diffractometer.

Procedure:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://ri.conicet.gov.ar/bitstream/handle/11336/180456/CONICET_Digital_Nro.72c6490d-3875-40bd-ac8b-77fc36865ff7_E.pdf?sequence=5&isAllowed=y
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A powdered sample of the material is placed in the diffractometer.

An X-ray beam is directed at the sample, and the diffracted X-rays are detected at various

angles.

The resulting diffraction pattern is a fingerprint of the material's crystal structure.

Data Obtained: Information on crystal structure, lattice parameters, phase purity, and the

presence of any new phases after cycling.

GdNi₃: The Unknown Contender
A comprehensive search of the scientific literature reveals a significant lack of experimental

data on the hydrogen storage properties of the intermetallic compound GdNi₃. While theoretical

and computational studies may exist, they do not replace the need for experimental validation

of key performance metrics.

To conduct a meaningful comparative analysis of GdNi₃ against the benchmark LaNi₅, the

following experimental investigations would be necessary:

Synthesis and Activation: Establishing a reliable method for synthesizing single-phase GdNi₃

and determining the optimal activation procedure to ensure maximum hydrogen absorption.

Pressure-Composition-Temperature (PCT) Isotherms: Measuring PCT curves at various

temperatures to determine its thermodynamic properties, including plateau pressures,

hysteresis, and reversible hydrogen storage capacity.

Thermodynamic Analysis: Calculating the enthalpy and entropy of hydride formation from the

PCT data to understand the stability of the GdNi₃ hydride.

Kinetic Studies: Measuring the rates of hydrogen absorption and desorption under different

conditions to assess how quickly the material can be charged and discharged with hydrogen.

Cycle Life Evaluation: Performing extended cycling tests to determine the material's stability

and how its storage capacity degrades over time.

Structural Characterization: Using techniques like XRD to analyze the crystal structure of

GdNi₃ and its hydride, and to investigate any structural changes that occur during
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hydrogenation and cycling.

Visualizing Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the key

experimental procedures for characterizing hydrogen storage materials like LaNi₅.
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Sample Preparation & Activation

PCT Measurement

Data Analysis

Start: LaNi₅ Sample

Weigh Sample

Load into Reactor

Activate (Heat under Vacuum)

Set Isothermal Temperature

Introduce H₂ Increment

Allow to Equilibrate

Record Equilibrium Pressure

Calculate H₂ Absorbed

More Increments?

Yes

Perform Desorption Isotherm

No

Plot PCT Curve

Determine Capacity, Plateau Pressures, Hysteresis

End: Thermodynamic Properties
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Sample Preparation

Kinetic Measurement

Data Analysis

Start: Activated LaNi₅

Set Temperature & Initial H₂ Pressure

Rapidly Expose Sample to H₂

Record Pressure vs. Time

Calculate Absorption Rate

Plot Capacity vs. Time

End: Kinetic Properties
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Setup

Automated Cycling

Analysis

Start: Activated LaNi₅

Set Cycling Parameters (P, T)

Absorption Cycle

Desorption Cycle

N Cycles Complete?

No

Measure H₂ Capacity

Yes

Plot Capacity vs. Cycle Number

End: Cycle Stability Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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